Cas no 2470435-32-4 (1-(3-tert-butyl-1H-pyrazol-4-yl)methanamine dihydrochloride)

• Product Name: 1-(3-tert-butyl-1H-pyrazol-4-yl)methanamine dihydrochloride
• CAS No: 2470435-32-4
• MF: C₈H₁₇Cl₂N₃
• MW: 226.146679639816
• MDL: MFCD32711200
• CID: 5670556
• PubChem ID: 154810467
• Update Time: 2025-06-11

1-(3-tert-butyl-1H-pyrazol-4-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2470435-32-4
• (5-Tert-butyl-1H-pyrazol-4-yl)methanamine;dihydrochloride
• EN300-27103669
• 1-(3-tert-butyl-1H-pyrazol-4-yl)methanamine dihydrochloride
• N-Methyl-1-(oxazol-4-yl)methanamine (hydrochloride)(1:2)
• 1H-Pyrazole-4-methanamine, 3-(1,1-dimethylethyl)-, hydrochloride (1:2)

• MDL： MFCD32711200
• Inchi： 1S/C8H15N3.2ClH/c1-8(2,3)7-6(4-9)5-10-11-7;;/h5H,4,9H2,1-3H3,(H,10,11);2*1H
• InChI Key： PVAWPTKBNBJHRG-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(=C(C=N1)CN)C(C)(C)C

Computed Properties

• Exact Mass: 225.0799529g/mol
• Monoisotopic Mass: 225.0799529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-(3-tert-butyl-1H-pyrazol-4-yl)methanamine dihydrochloride

Recent Advances in the Study of 1-(3-tert-butyl-1H-pyrazol-4-yl)methanamine Dihydrochloride (CAS: 2470435-32-4)

The compound 1-(3-tert-butyl-1H-pyrazol-4-yl)methanamine dihydrochloride (CAS: 2470435-32-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This small molecule, characterized by its pyrazole core and tert-butyl substituent, has been investigated for its role as a key intermediate in the synthesis of bioactive compounds and its direct pharmacological effects. Recent studies have explored its utility in drug discovery, particularly in targeting protein-protein interactions and modulating enzymatic activity.

One of the most notable findings in recent research is the compound's application in the development of kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The structural features of 1-(3-tert-butyl-1H-pyrazol-4-yl)methanamine dihydrochloride, such as the pyrazole ring and the basic amine functionality, make it a versatile scaffold for designing selective kinase inhibitors. Recent in vitro studies have demonstrated its efficacy in inhibiting specific kinases involved in oncogenic signaling, with promising results in cell-based assays.

In addition to its role in kinase inhibition, this compound has also been investigated for its potential as a building block in the synthesis of more complex molecules. Its chemical reactivity allows for various derivatizations, enabling the creation of libraries of compounds for high-throughput screening. Recent synthetic methodologies have focused on optimizing the yield and purity of 1-(3-tert-butyl-1H-pyrazol-4-yl)methanamine dihydrochloride, with advancements in green chemistry approaches reducing the environmental impact of its production.

Pharmacokinetic studies have further elucidated the compound's bioavailability and metabolic stability. Early-stage animal models have shown that 1-(3-tert-butyl-1H-pyrazol-4-yl)methanamine dihydrochloride exhibits favorable absorption and distribution profiles, with minimal off-target effects. These findings support its potential as a lead compound for further drug development. However, challenges remain in optimizing its pharmacokinetic properties to enhance its therapeutic index.

The safety profile of 1-(3-tert-butyl-1H-pyrazol-4-yl)methanamine dihydrochloride has also been a focus of recent research. Toxicity studies in preclinical models have indicated a relatively low risk of adverse effects at therapeutic doses, though further investigations are needed to fully assess its long-term safety. These studies are critical for advancing the compound into clinical trials and ensuring its suitability for human use.

Looking ahead, the continued exploration of 1-(3-tert-butyl-1H-pyrazol-4-yl)methanamine dihydrochloride holds great promise for the development of novel therapeutics. Its versatility as a chemical scaffold and its demonstrated biological activity make it a valuable asset in medicinal chemistry. Future research directions may include the design of analogs with improved potency and selectivity, as well as the exploration of its applications in combination therapies. Collaborative efforts between academia and industry will be essential to fully realize the potential of this compound.

In conclusion, 1-(3-tert-butyl-1H-pyrazol-4-yl)methanamine dihydrochloride (CAS: 2470435-32-4) represents a compelling area of study in chemical biology and drug discovery. Recent advancements have highlighted its utility as a kinase inhibitor and a versatile synthetic intermediate, with promising pharmacokinetic and safety profiles. As research progresses, this compound is poised to contribute significantly to the development of innovative therapeutic strategies.